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Abstract

Leuhistin is a naturally occurring small molecule inhibitor of aminopeptidase M (AP-M), also
known as CD13.[1] Discovered from a microbial source, it has garnered interest for its potential
therapeutic applications. This technical guide provides a comprehensive overview of Leuhistin,
detailing its discovery, the producing microorganism, its physicochemical properties, and
biological activity. The guide includes detailed experimental protocols for its isolation and
biological evaluation, and explores its potential mechanism of action through the inhibition of
aminopeptidase M and its associated signaling pathways. All quantitative data is presented in
structured tables, and key processes are visualized using diagrams.

Discovery and Microbial Source

Leuhistin was first isolated and identified by a team of researchers at the Institute of Microbial
Chemistry in Tokyo, Japan.[1][2] The discovery was part of a screening program aimed at
identifying novel inhibitors of aminopeptidase M from microbial sources.[1]

Producing Microorganism

The microbial source of Leuhistin is the bacterium Bacillus laterosporus strain BMI156-14F1.
[1][2][3] This strain was isolated from a soil sample and was identified as a producer of the
aminopeptidase M inhibitor during the screening program.
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Table 1: Taxonomic Classification of the Leuhistin-Producing Microorganism

Taxonomic Rank

Classification

Domain Bacteria

Phylum Firmicutes

Class Bacilli

Order Bacillales

Family Paenibacillaceae
Genus Bacillus

Species laterosporus
Strain BMI156-14F1

Physicochemical and Structural Properties

Leuhistin was isolated as colorless needles.[1] Its chemical structure was elucidated using a

combination of NMR studies and X-ray analysis.[4] The absolute structure was determined to

be (2R,3S)-3-amino-2-hydroxy-2-(1H-imidazol-4-ylmethyl)-5-methylhexanoic acid.[4]

Table 2: Physicochemical Properties of Leuhistin

Property Value Reference

Molecular Formula C11H19N303 [5]

Molecular Weight 241.29 g/mol [5]

Appearance Colorless needles [1]
(2R,3S)-3-amino-2-hydroxy-2-

IUPAC Name (1H-imidazol-5-ylmethyl)-5- [5]
methylhexanoic acid

CAS Number 129085-76-3 [5]
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Biological Activity

Leuhistin is a potent and competitive inhibitor of aminopeptidase M (AP-M/CD13).[1] It also
exhibits weak inhibitory activity against aminopeptidase A (AP-A) and aminopeptidase B (AP-
B).[1]

Table 3: Inhibitory Activity of Leuhistin against Aminopeptidases

Enzyme Inhibition Constant (Ki) Type of Inhibition

Aminopeptidase M (AP- "
23x107"M Competitive

M/CD13)

Aminopeptidase A (AP-A) Weak Inhibition Not specified

Aminopeptidase B (AP-B) Weak Inhibition Not specified

Note: Specific IC50 values for Leuhistin against various cell lines are not readily available in

the public domain.

Experimental Protocols
Isolation and Purification of Leuhistin

The following protocol is a summary of the methods described for the isolation of Leuhistin
from the culture broth of Bacillus laterosporus BMI156-14F1.[1]

Diagram 1: Leuhistin Isolation Workflow
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Final Product

Fine Purification

MCI gel CHP-20P

Initial Purification

Leuhistin

Size Exclusion

Crystallization

Sephadex G-10

Fermentation & Harvest

Cation Exchange

Amberlite IRC-50

Sepabeads SP206

Culture Broth

Reaction Components

Leuhistin

L-Leucine-p-nitroanilide

Aminopeptidase M

4 Asgay Procedure

Incubation

Spectrophotometry (405 nm)

Measurement

Determine Ki

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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